Cas no 792842-89-8 (2,2,3,3-tetramethylbutan-1-amine)

2,2,3,3-Tetramethylbutan-1-amine is a branched primary amine characterized by its highly sterically hindered structure due to the four methyl groups adjacent to the amine functionality. This structural feature imparts unique reactivity and stability, making it valuable in organic synthesis, particularly as a ligand or building block for asymmetric catalysis. Its hindered nature reduces nucleophilicity, which can be advantageous in selective reactions. The compound's high steric demand also enhances thermal and oxidative stability, making it suitable for applications requiring robust amine derivatives. It is typically used in research and specialty chemical synthesis, where controlled steric effects are critical.
2,2,3,3-tetramethylbutan-1-amine structure
792842-89-8 structure
Product Name:2,2,3,3-tetramethylbutan-1-amine
CAS No:792842-89-8
MF:C8H19N
MW:129.24316239357
MDL:MFCD19208890
CID:5224935
PubChem ID:407722
Update Time:2026-03-07

2,2,3,3-tetramethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, 2,2,3,3-tetramethyl-
    • 2,2,3,3-tetramethylbutan-1-amine
    • MDL: MFCD19208890
    • Inchi: 1S/C8H19N/c1-7(2,3)8(4,5)6-9/h6,9H2,1-5H3
    • InChI Key: MIWGNHMXTAYEQN-UHFFFAOYSA-N
    • SMILES: C(N)C(C)(C)C(C)(C)C

2,2,3,3-tetramethylbutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1071916-1g
2,2,3,3-Tetramethylbutan-1-amine
792842-89-8 95%
1g
$755.0 2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01023803-1g
2,2,3,3-Tetramethylbutan-1-amine
792842-89-8 95%
1g
¥5180.0 2024-04-18
Enamine
EN300-222251-0.05g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
0.05g
$888.0 2023-09-16
Enamine
EN300-222251-0.1g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
0.1g
$930.0 2023-09-16
Enamine
EN300-222251-0.25g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
0.25g
$972.0 2023-09-16
Enamine
EN300-222251-0.5g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
0.5g
$1014.0 2023-09-16
Enamine
EN300-222251-1.0g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
1g
$1057.0 2023-05-26
Enamine
EN300-222251-2.5g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
2.5g
$2071.0 2023-09-16
Enamine
EN300-222251-5.0g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
5g
$3065.0 2023-05-26
Enamine
EN300-222251-10.0g
2,2,3,3-tetramethylbutan-1-amine
792842-89-8
10g
$4545.0 2023-05-26

Additional information on 2,2,3,3-tetramethylbutan-1-amine

Recent Advances in the Study of 2,2,3,3-Tetramethylbutan-1-amine (CAS: 792842-89-8) in Chemical Biology and Pharmaceutical Research

2,2,3,3-Tetramethylbutan-1-amine (CAS: 792842-89-8) is a structurally unique amine compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its highly branched alkyl chain, exhibits distinct physicochemical properties that make it a promising candidate for various applications, including drug discovery, material science, and chemical synthesis. Recent studies have explored its potential as a building block for novel bioactive molecules, with particular interest in its role as a chiral auxiliary or a lipophilic modifier in drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2,2,3,3-tetramethylbutan-1-amine as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The researchers demonstrated that the steric bulk of the tetramethylbutyl group could significantly influence the binding affinity and selectivity of these modulators, particularly for receptors involved in neurological disorders. The study reported a 40% improvement in blood-brain barrier penetration for derivatives incorporating this amine compared to their linear counterparts.

In the field of chemical biology, recent work has focused on the compound's potential as a molecular probe. A 2024 Nature Chemical Biology publication described the development of fluorescently tagged 2,2,3,3-tetramethylbutan-1-amine derivatives for studying lipid-protein interactions in cell membranes. The researchers utilized the compound's unique structural features to create probes with enhanced membrane partitioning properties, enabling real-time visualization of membrane dynamics with unprecedented resolution.

From a synthetic chemistry perspective, advances have been made in the catalytic asymmetric synthesis of 2,2,3,3-tetramethylbutan-1-amine. A breakthrough reported in Angewandte Chemie (2024) presented a novel enzymatic resolution method that achieves >99% enantiomeric excess, addressing previous challenges in obtaining optically pure forms of this compound. This development opens new possibilities for its application in chiral drug synthesis and asymmetric catalysis.

Pharmacological studies have revealed interesting properties of 2,2,3,3-tetramethylbutan-1-amine derivatives. Recent preclinical data suggests that certain analogs exhibit potent anti-inflammatory activity through modulation of the NLRP3 inflammasome pathway, with potential applications in treating autoimmune diseases. The unique steric properties of the tetramethylbutyl group appear to play a crucial role in this biological activity, as demonstrated by structure-activity relationship studies.

Looking forward, the pharmaceutical industry is showing increasing interest in 2,2,3,3-tetramethylbutan-1-amine as a versatile scaffold. Several patents filed in 2024 describe its incorporation into novel drug candidates targeting metabolic disorders and neurodegenerative diseases. The compound's ability to modulate physicochemical properties while maintaining metabolic stability makes it particularly valuable in lead optimization stages of drug development.

In conclusion, recent research on 2,2,3,3-tetramethylbutan-1-amine (CAS: 792842-89-8) demonstrates its growing importance in chemical biology and pharmaceutical sciences. Its unique structural features continue to inspire innovative applications across multiple disciplines, from fundamental chemical research to therapeutic development. Future studies are expected to further explore its potential in drug delivery systems and as a tool compound for biological investigations.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd